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Compound of Interest

Compound Name: Licarbazepine-D4

Cat. No.: B602593

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Licarbazepine-D4, a
deuterated analog of Licarbazepine. It serves as a crucial internal standard in bioanalytical
methods, particularly for therapeutic drug monitoring (TDM) of antiepileptic drugs. This
document outlines key suppliers, detailed quality specifications, and established experimental
protocols for its use.

Overview of Licarbazepine-D4

Licarbazepine-D4 is a stable isotope-labeled version of Licarbazepine, the active metabolite of
the antiepileptic drugs oxcarbazepine and eslicarbazepine acetate. Its primary application is as
an internal standard in analytical techniques such as Liquid Chromatography-Mass
Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the precise
guantification of carbamazepine and its metabolites in biological matrices.[1][2] The use of a
deuterated standard is essential for correcting variations during sample preparation and
analysis, thereby ensuring the accuracy and reliability of results.

Suppliers of Licarbazepine-D4

A number of chemical suppliers specialize in providing high-purity Licarbazepine-D4 for
research and development purposes. The following table summarizes prominent suppliers and
their contact information.
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Supplier Website Contact Information
Clearsynth --INVALID-LINK-- Not specified
Quality Control Chemicals Inc. Not specified Not specified
MedchemExpress --INVALID-LINK-- Not specified
Simson Pharma Limited --INVALID-LINK-- Not specified
Alentris Research Pvt. Ltd. --INVALID-LINK-- Not specified

Quality Specifications

Ensuring the quality and purity of Licarbazepine-D4 is paramount for its effective use as an
internal standard. The following tables detail the key chemical and physical properties, as well
as typical quality control specifications.

Chemical and Physical Properties

Property Value Source

10,11-Dihydro-10-hydroxy-5H-
Chemical Name dibenz[b,flazepine-5- [3]

carboxamide-d4

CAS Number 1020719-39-4 [1][4]15]
Chemical Formula C15H10D4N202 [11[4115]
Molecular Weight 258.31 g/mol [11[31[41[5]

(S)-10,11-dihydro-10-hydroxy
Synonyms _ [3]
Carbamazepine-d4

Quality Control Specifications

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b602593?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2904466/
https://www.benchchem.com/pdf/Application_of_Eslicarbazepine_Acetate_d4_in_Therapeutic_Drug_Monitoring_TDM.pdf
https://pubmed.ncbi.nlm.nih.gov/21816689/
https://pubchem.ncbi.nlm.nih.gov/compound/Licarbazepine-D4
https://www.benchchem.com/pdf/Application_of_Eslicarbazepine_Acetate_d4_in_Therapeutic_Drug_Monitoring_TDM.pdf
https://pubmed.ncbi.nlm.nih.gov/21816689/
https://pubchem.ncbi.nlm.nih.gov/compound/Licarbazepine-D4
https://www.benchchem.com/pdf/Application_of_Eslicarbazepine_Acetate_d4_in_Therapeutic_Drug_Monitoring_TDM.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2904466/
https://pubmed.ncbi.nlm.nih.gov/21816689/
https://pubchem.ncbi.nlm.nih.gov/compound/Licarbazepine-D4
https://pmc.ncbi.nlm.nih.gov/articles/PMC2904466/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Specification Source

Purity (by HPLC) >90% [1]

Refrigerator (2-8°C) for long-
Storage [1]
term storage

Appearance Not specified
Solubility Not specified
Isotopic Purity Not specified

Experimental Protocols: Therapeutic Drug
Monitoring (TDM) by LC-MS/MS

Licarbazepine-D4 is instrumental in the therapeutic drug monitoring of eslicarbazepine and
oxcarbazepine. The following is a representative LC-MS/MS protocol for the quantification of
licarbazepine in human plasma, utilizing Licarbazepine-D4 as an internal standard.

Sample Preparation: Protein Precipitation

e To 100 pL of human plasma sample, add a known concentration of Licarbazepine-D4
solution as the internal standard.

Add 200 pL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) Analysis

The following table outlines the typical parameters for an LC-MS/MS method.
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Parameter Condition

High-Performance Liquid Chromatography
LC System (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system

C18 reverse-phase column (e.g., 2.1 mm x 50

Column
mm, 1.8 um)
) Gradient elution with a mixture of acetonitrile
Mobile Phase ] ] ]
and water with 0.1% formic acid
Flow Rate 0.3 mL/min
Injection Volume 5pL
MS System Triple quadrupole mass spectrometer
lonization Mode Electrospray lonization (ESI) in positive mode

] - Specific precursor-to-product ion transitions for
Monitored Transitions ) ) ) )
licarbazepine and Licarbazepine-D4

Visualizing the Analytical Workflow

The following diagram illustrates the typical workflow for the therapeutic drug monitoring of
licarbazepine using Licarbazepine-D4 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing & Reporting

Centrifugation SR Collect Supernatant gl LC Separation MSIMS Detection VSR Quantification || Generate Report

‘Add Licarbazepine-D4 (Intemal Standard) Protein Precipitation (Acetonitile)

Plasma Sample

Click to download full resolution via product page
Caption: Workflow for Licarbazepine quantification using Licarbazepine-D4.

This comprehensive guide provides essential information for researchers and professionals
working with Licarbazepine-D4. By understanding its sources, quality attributes, and analytical
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applications, users can ensure the accuracy and reliability of their experimental results in the
critical field of therapeutic drug monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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